Cas no 2241875-63-6 ((pyridin-4-yl-d4)boronic acid)
(pyridin-4-yl-d4)boronic acid structure
Product Name:(pyridin-4-yl-d4)boronic acid
CAS No:2241875-63-6
MF:C5H6BNO2
MW:126.942287921906
CID:6815933
PubChem ID:49758673
Update Time:2025-03-21
(pyridin-4-yl-d4)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- [(2,3,5,6-(2)H)pyridin-4-yl]boronic acid
- 2241875-63-6
- CS-19922
- AKOS015941766
- (pyridin-4-yl-d4)boronic acid
- (Pyridine-d4)-4-boronic acid
-
- Inchi: 1S/C5H6BNO2/c8-6(9)5-1-3-7-4-2-5/h1-4,8-9H/i1D,2D,3D,4D
- InChI Key: QLULGIRFKAWHOJ-RHQRLBAQSA-N
- SMILES: OB(C1C([2H])=C([2H])N=C([2H])C=1[2H])O
Computed Properties
- Exact Mass: 127.0742656Da
- Monoisotopic Mass: 127.0742656Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 83
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
(pyridin-4-yl-d4)boronic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2241875-63-6 ((pyridin-4-yl-d4)boronic acid) Related Products
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